Cas no 99758-90-4 (Benzaldehyde, 2-(1,1-dimethylethyl)-4,6-dimethyl-3,5-dinitro-)

• Product Name: Benzaldehyde, 2-(1,1-dimethylethyl)-4,6-dimethyl-3,5-dinitro-
• CAS No: 99758-90-4
• MF: C₁₃H₁₆N₂O₅
• MW: 280.276543617249
• CID: 750081
• PubChem ID: 71332176
• Update Time: 2025-04-19

Benzaldehyde, 2-(1,1-dimethylethyl)-4,6-dimethyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(1,1-dimethylethyl)-4,6-dimethyl-3,5-dinitro-
• 2-tert-butyl-4,6-dimethyl-3,5-dinitrobenzaldehyde
• 99758-90-4
• DTXSID80760670

• Inchi： 1S/C13H16N2O5/c1-7-9(6-16)10(13(3,4)5)12(15(19)20)8(2)11(7)14(17)18/h6H,1-5H3
• InChI Key： OIQPLULURLTVOJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=C(C(C)=C(C=O)C=1C(C)(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 280.10592162g/mol
• Monoisotopic Mass: 280.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų